Cas no 2228786-83-0 (3-(3,5-Dimethoxypyridin-4-yl)morpholine)

• Product Name: 3-(3,5-Dimethoxypyridin-4-yl)morpholine
• CAS No: 2228786-83-0
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5569934
• PubChem ID: 165616922
• Update Time: 2025-06-08

3-(3,5-Dimethoxypyridin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2228786-83-0
• EN300-1825201
• 3-(3,5-dimethoxypyridin-4-yl)morpholine
• 3-(3,5-Dimethoxypyridin-4-yl)morpholine

• Inchi： 1S/C11H16N2O3/c1-14-9-5-12-6-10(15-2)11(9)8-7-16-4-3-13-8/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key： KYGIVQHDBABVNF-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C(=CN=CC=2OC)OC)C1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(3,5-Dimethoxypyridin-4-yl)morpholine

Introduction to 3-(3,5-Dimethoxypyridin-4-yl)morpholine (CAS No. 2228786-83-0)

3-(3,5-Dimethoxypyridin-4-yl)morpholine (CAS No. 2228786-83-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and cardiovascular disorders. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

The molecular structure of 3-(3,5-Dimethoxypyridin-4-yl)morpholine is composed of a morpholine ring attached to a 3,5-dimethoxypyridine moiety. The morpholine ring is a six-membered heterocyclic compound with one oxygen atom and one nitrogen atom, while the 3,5-dimethoxypyridine moiety features a pyridine ring with methoxy groups at the 3 and 5 positions. This combination results in a highly functionalized molecule with potential for diverse biological activities.

In terms of chemical properties, 3-(3,5-Dimethoxypyridin-4-yl)morpholine exhibits excellent solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for various biochemical assays and in vitro studies. Additionally, the compound is stable under standard laboratory conditions, which facilitates its handling and storage.

The synthesis of 3-(3,5-Dimethoxypyridin-4-yl)morpholine has been reported using several methods. One common approach involves the reaction of 4-chloro-3,5-dimethoxypyridine with morpholine in the presence of a base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via nucleophilic substitution at the chloro group, leading to the formation of the desired product. Recent advancements in synthetic chemistry have also explored alternative routes to improve yield and purity, such as microwave-assisted synthesis and catalytic methods.

The biological activities of 3-(3,5-Dimethoxypyridin-4-yl)morpholine have been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of ion channels and receptors involved in neurological disorders. Research has shown that this compound can selectively bind to specific ion channels, such as voltage-gated potassium channels (Kv) and transient receptor potential (TRP) channels. This binding activity has been associated with neuroprotective effects and may have therapeutic implications for conditions such as epilepsy and neuropathic pain.

In addition to its neurological applications, 3-(3,5-Dimethoxypyridin-4-yl)morpholine has also been investigated for its cardiovascular properties. Studies have demonstrated that the compound can exert vasodilatory effects by relaxing smooth muscle cells in blood vessels. This property may be beneficial in treating hypertension and other cardiovascular diseases. Furthermore, preliminary data suggest that the compound may have anti-inflammatory effects, which could contribute to its overall therapeutic profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,5-Dimethoxypyridin-4-yl)morpholine in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore the full potential of this compound in various medical conditions.

In conclusion, 3-(3,5-Dimethoxypyridin-4-yl)morpholine (CAS No. 2228786-83-0) represents an exciting advancement in medicinal chemistry with potential applications in neurological and cardiovascular therapies. Its unique molecular structure and favorable chemical properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medical science.